Cas no 187929-82-4 (1-Bromo-2-chloro-3,5-difluorobenzene)

1-Bromo-2-chloro-3,5-difluorobenzene (CAS: 175135-73-4) is a halogenated aromatic compound featuring bromine, chlorine, and fluorine substituents on a benzene ring. This highly functionalized intermediate is valued for its reactivity in cross-coupling reactions (e.g., Suzuki, Stille) and nucleophilic aromatic substitutions, making it particularly useful in pharmaceutical and agrochemical synthesis. The strategic placement of halogens (Br at position 1, Cl at 2, and F at 3,5) enables selective derivatization, while the electron-withdrawing fluorine atoms enhance the electrophilicity of the aromatic system. With a molecular weight of 227.42 g/mol and purity typically ≥97% (GC), it serves as a versatile building block for constructing complex polyhalogenated architectures. The compound's stability under inert conditions facilitates storage and handling.

1-Bromo-2-chloro-3,5-difluorobenzene structure

187929-82-4 structure

Product Name:1-Bromo-2-chloro-3,5-difluorobenzene

CAS No:187929-82-4

MF:C₆H₂BrClF₂

MW:227.433887004852

MDL:MFCD00135441

CID:1029250

Update Time:2025-07-02

1-Bromo-2-chloro-3,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2-chloro-3,5-difluorobenzene
- 2-CHLORO-3,5-DIFLUOROBROMOBENZENE
- X8181
- Benzene, 1-bromo-2-chloro-3,5-difluoro-
- AS00289
- AK136481
- AB0034084
- ST24037842
- MDL： MFCD00135441
- Inchi： 1S/C6H2BrClF2/c7-4-1-3(9)2-5(10)6(4)8/h1-2H
- InChI Key： NYLNBNAPLADVTL-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1Cl)F)F

Computed Properties

Exact Mass: 225.90000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Topological Polar Surface Area: 0

Experimental Properties

Density: 1.805
Boiling Point: 197 ºC
Flash Point: 73 ºC
PSA: 0.00000
LogP: 3.38070

1-Bromo-2-chloro-3,5-difluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013028040-250mg	2-Chloro-3,5-difluorobromobenzene	187929-82-4	97%	250mg	$494.40	2023-09-02
Alichem	A013028040-500mg	2-Chloro-3,5-difluorobromobenzene	187929-82-4	97%	500mg	$847.60	2023-09-02
Alichem	A013028040-1g	2-Chloro-3,5-difluorobromobenzene	187929-82-4	97%	1g	$1519.80	2023-09-02
Chemenu	CM250739-1g	1-Bromo-2-chloro-3,5-difluorobenzene	187929-82-4	95+%	1g	$100	2021-06-16
Chemenu	CM250739-5g	1-Bromo-2-chloro-3,5-difluorobenzene	187929-82-4	95+%	5g	$150	2021-06-16
Chemenu	CM250739-10g	1-Bromo-2-chloro-3,5-difluorobenzene	187929-82-4	95+%	10g	$200	2021-06-16
Chemenu	CM250739-25g	1-Bromo-2-chloro-3,5-difluorobenzene	187929-82-4	95+%	25g	$300	2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YE320-20g	1-Bromo-2-chloro-3,5-difluorobenzene	187929-82-4	98%	20g	1896.0CNY	2021-07-12
TRC	B804425-50mg	1-Bromo-2-chloro-3,5-difluorobenzene	187929-82-4		50mg	$ 50.00	2022-06-06
TRC	B804425-100mg	1-Bromo-2-chloro-3,5-difluorobenzene	187929-82-4		100mg	$ 65.00	2022-06-06

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Additional information on 1-Bromo-2-chloro-3,5-difluorobenzene

Comprehensive Overview of 1-Bromo-2-chloro-3,5-difluorobenzene (CAS No. 187929-82-4)

1-Bromo-2-chloro-3,5-difluorobenzene (CAS No. 187929-82-4) is a halogenated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromine, chlorine, and fluorine substituents, enables selective reactivity in cross-coupling reactions, making it a valuable building block in modern organic chemistry. The compound's electron-deficient benzene ring enhances its suitability for nucleophilic substitution reactions, aligning with the growing demand for halogenated benzene derivatives in high-performance materials.

Recent trends in sustainable chemistry have spurred interest in optimizing synthetic routes for 1-Bromo-2-chloro-3,5-difluorobenzene. Researchers emphasize atom-efficient protocols to minimize waste, addressing environmental concerns while maintaining yield purity >98%. The compound's role in OLED materials and liquid crystal displays (LCDs) has gained attention, as its fluorine-rich structure contributes to enhanced thermal stability and electron transport properties—critical for next-gen optoelectronic devices.

Analytical characterization of CAS No. 187929-82-4 typically involves GC-MS, NMR spectroscopy, and HPLC to verify isomeric purity. Industrial users frequently search for "safety data sheet 1-Bromo-2-chloro-3,5-difluorobenzene" and "suppliers of halogenated benzene derivatives," reflecting market needs for reliable sourcing. Storage recommendations include inert atmospheres and amber glass containers to prevent photodegradation, a detail often queried in technical forums.

The compound's applications extend to PET radiopharmaceuticals, where its radiofluorination precursors are explored for diagnostic imaging. This aligns with the pharmaceutical industry's focus on theranostic agents—a trending topic in precision medicine. Patent analyses reveal increasing use of 187929-82-4 in kinase inhibitor syntheses, particularly for oncology targets, driving demand from contract research organizations (CROs).

Environmental fate studies of polyhalogenated benzenes indicate that 1-Bromo-2-chloro-3,5-difluorobenzene undergoes slow hydrolysis but demonstrates low bioaccumulation potential. Regulatory databases show compliance with major chemical inventories (TSCA, REACH), though users should monitor evolving green chemistry regulations. Analytical methods like HS-GC are recommended for residual solvent analysis in bulk samples.

Emerging research explores the compound's utility in metal-organic frameworks (MOFs) as a linker modifier, capitalizing on its steric and electronic effects to tune porosity. This innovation responds to the materials science community's search for "tailored aromatic linkers" and "halogen-functionalized MOFs." Computational chemistry studies using DFT calculations further predict its reactivity patterns, aiding in rational design of derivative libraries.

Quality control protocols for CAS No. 187929-82-4 emphasize residual metal analysis, particularly for palladium and copper, crucial for catalytic applications. Technical bulletins frequently address "purification methods for halogenated aromatics"—a common pain point in process chemistry. Recent process intensification efforts demonstrate successful continuous-flow synthesis, reducing reaction times by 40% compared to batch methods.

In summary, 1-Bromo-2-chloro-3,5-difluorobenzene represents a versatile intermediate at the intersection of multiple industries. Its evolving applications in electronic materials, drug discovery, and advanced catalysis ensure sustained relevance. Proactive monitoring of synthetic methodology advancements and regulatory updates will be essential for stakeholders leveraging this compound's full potential.